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Compound of Interest

Compound Name: 2-Propanone, 1-cyclopentyl-

Cat. No.: B058136

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties and
synthetic pathways related to 1-cyclopentylpropan-2-one, a ketone that serves as a valuable
intermediate in the synthesis of various chemical entities.

Physicochemical Properties

1-Cyclopentylpropan-2-one, also known by synonyms such as cyclopentylacetone and 1-
cyclopentyl-2-propanone, is a simple ketone with a cyclopentyl substituent. Its fundamental
properties are summarized below, providing essential data for experimental design and
characterization.

Table 1: Physicochemical Data for 1-Cyclopentylpropan-2-one
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Property Value Source(s)
Molecular Formula CsH140 [1112][3]
Molecular Weight 126.20 g/mol [2][4]
126.19600 g/mol [1]

126.2 g/mol [3]

Exact Mass 126.104465066 Da [2]
126.10400 Da [1]

CAS Number 1122-98-1 [1][21[3]

Experimental Protocols

The synthesis of 1-cyclopentylpropan-2-one can be achieved through various organic synthesis
methodologies. A common and effective approach is the Friedel-Crafts acylation of
cyclopentene with propionyl chloride.

Synthesis of 1-Cyclopentylpropan-2-one via Friedel-
Crafts Acylation

This protocol describes a general procedure for the synthesis of 1-cyclopentylpropan-2-one.

Materials:

Cyclopentene

Propionyl chloride

Anhydrous aluminum chloride (AICI3) or another suitable Lewis acid (e.g., TiCla)[5]

Anhydrous dichloromethane (DCM) or another inert solvent

Concentrated hydrochloric acid (HCI)

Saturated sodium bicarbonate solution (NaHCO3)
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e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
e Ice
Procedure:

o Reaction Setup: In a fume hood, equip a round-bottomed flask with a magnetic stirrer, an
addition funnel, and a reflux condenser. Ensure all glassware is dry. The system should be
under an inert atmosphere (e.g., nitrogen or argon).

e Catalyst Suspension: Suspend anhydrous aluminum chloride in anhydrous dichloromethane
in the reaction flask and cool the mixture to 0°C using an ice bath.

o Formation of Acylium lon: Add propionyl chloride dropwise to the cooled suspension of
aluminum chloride in dichloromethane. The formation of the acylium ion is an exothermic
reaction, so the rate of addition should be controlled to maintain the temperature at 0°C.

o Acylation Reaction: After the formation of the acylium ion complex, add a solution of
cyclopentene in anhydrous dichloromethane dropwise to the reaction mixture, maintaining
the temperature at 0-5°C.

e Reaction Monitoring: Stir the reaction mixture at room temperature for a designated period.
The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

e Quenching: Once the reaction is complete, carefully and slowly pour the reaction mixture into
a beaker containing a mixture of crushed ice and concentrated hydrochloric acid to
decompose the aluminum chloride complex.

o Workup: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract
the aqueous layer with dichloromethane.

o Neutralization and Drying: Combine the organic layers and wash sequentially with water and
saturated sodium bicarbonate solution. Dry the organic layer over anhydrous magnesium
sulfate.

« Purification: Filter off the drying agent and remove the solvent by rotary evaporation. The
crude product can be purified by distillation or column chromatography to yield pure 1-
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cyclopentylpropan-2-one.

Logical and Experimental Workflows

The synthesis and subsequent application of 1-cyclopentylpropan-2-one can be visualized
through the following workflows.
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Caption: Synthesis workflow for 1-cyclopentylpropan-2-one.
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Applications in Drug Development

1-Cyclopentylpropan-2-one is a key reagent in the synthesis of various pharmaceutical
compounds. One notable application is its use in the production of Cyclopentamine.[3]
Cyclopentamine is a vasoconstrictor that functions by promoting the release of the
neurotransmitters norepinephrine, epinephrine, and dopamine.[3]

The conversion of 1-cyclopentylpropan-2-one to cyclopentamine typically involves a reductive
amination reaction.
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Caption: Pathway to Cyclopentamine synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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